Cas no 2229560-13-6 (3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic acid
• CAS No: 2229560-13-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5778861
• PubChem ID: 165611404
• Update Time: 2025-06-07

3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic acid
• EN300-1748691
• 2229560-13-6

• Inchi： 1S/C12H14O3/c13-11(12(14)15)7-9-5-1-3-8-4-2-6-10(8)9/h1,3,5,11,13H,2,4,6-7H2,(H,14,15)
• InChI Key： CLKJACBXKFVHSZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1=CC=CC2CCCC=21

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic acid

Professional Introduction to 3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic Acid (CAS No. 2229560-13-6)

3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2229560-13-6, has garnered attention due to its structural uniqueness and the promising biological activities it exhibits. The molecular framework of this compound consists of a fused heterocyclic system, specifically a dihydroindene ring, which is further functionalized with a hydroxypropanoic acid side chain. This structural configuration not only contributes to its distinct chemical properties but also opens up numerous possibilities for its utilization in drug development and other biochemical studies.

The< strong> dihydroindene core of 3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic acid is a key feature that distinguishes it from other similar compounds. This core structure is known for its stability and ability to interact with various biological targets, making it a valuable scaffold in medicinal chemistry. Recent advancements in the field have highlighted the importance of such scaffolds in the design of novel therapeutic agents. The< strong> hydroxypropanoic acid moiety attached to the dihydroindene ring introduces polarity and reactivity to the molecule, enhancing its potential as a precursor in synthetic chemistry and as an active ingredient in pharmaceutical formulations.

In recent years, there has been a growing interest in exploring the pharmacological properties of indene derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. Specifically, 3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic acid has been investigated for its potential role in anti-inflammatory and analgesic applications. The< strong> hydroxyl group on the propanoic acid side chain is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, which is crucial for drug efficacy.

The synthesis of 3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic acid involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the dihydroindene scaffold through cyclization reactions, followed by functionalization at the 4-position with an appropriate substituent. The introduction of the< strong> hydroxypropanoic acid group requires careful control of reaction conditions to ensure high yield and purity. These synthetic steps underscore the compound's complexity and the precision needed in its preparation.

From a biochemical perspective, 3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic acid exhibits intriguing interactions with enzymes and receptors. Studies have suggested that its molecular structure allows it to bind effectively to specific targets, thereby modulating cellular processes. For instance, preliminary research indicates that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and pain signaling. Such interactions are critical for developing new therapeutic strategies aimed at alleviating chronic inflammatory conditions.

The< strong> pharmacokinetic profile of 3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic acid is another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its use in pharmaceutical applications. Preliminary pharmacokinetic studies have provided valuable insights into its behavior within biological systems. These studies have revealed that the compound exhibits moderate solubility and bioavailability, suggesting potential for oral administration. However, further research is needed to fully characterize its pharmacokinetic properties and identify any possible limitations.

In conclusion, 3-(2,3-dihydro-1H-inden-4-yl)-2-hydroxypropanoic acid (CAS No. 2229560-13-6) represents a promising candidate in pharmaceutical research due to its unique molecular structure and demonstrated biological activities. Its< strong> dihydroindene core and< strong> hydroxypropanoic acid side chain offer versatile opportunities for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it holds significant potential for contributing to advancements in drug discovery and medical science.